Cas no 1286207-29-1 ((S)-Tert-Butyl 1-(2-amino-6-fluorophenyl)pyrrolidin-3-ylcarbamate)

• Product Name: (S)-Tert-Butyl 1-(2-amino-6-fluorophenyl)pyrrolidin-3-ylcarbamate
• CAS No: 1286207-29-1
• MF: C₁₅H₂₂FN₃O₂
• MW: 295.35248708725
• CID: 4788340
• Update Time: 2025-05-20

(S)-Tert-Butyl 1-(2-amino-6-fluorophenyl)pyrrolidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 1-(2-amino-6-fluorophenyl)pyrrolidin-3-ylcarbamate
• (S)-Tert-Butyl 1-(2-amino-6-fluorophenyl)pyrrolidin-3-ylcarbamate

• Inchi： 1S/C15H22FN3O2/c1-15(2,3)21-14(20)18-10-7-8-19(9-10)13-11(16)5-4-6-12(13)17/h4-6,10H,7-9,17H2,1-3H3,(H,18,20)/t10-/m0/s1
• InChI Key： JDYBOEDURNOSFZ-JTQLQIEISA-N
• SMILES： FC1=CC=CC(=C1N1CC[C@@H](C1)NC(=O)OC(C)(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 2.4
• Topological Polar Surface Area: 67.6

Additional information on (S)-Tert-Butyl 1-(2-amino-6-fluorophenyl)pyrrolidin-3-ylcarbamate

(S)-Tert-Butyl 1-(2-amino-6-fluorophenyl)pyrrolidin-3-ylcarbamate: A Comprehensive Overview

The compound with CAS No. 1286207-29-1, known as (S)-Tert-butyl 1-(2-amino-6-fluorophenyl)pyrrolidin-3-ylcarbamate, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure, which combines a pyrrolidine ring, a tert-butyl group, and a fluoro-substituted aromatic ring. The presence of these functional groups suggests potential applications in drug design, particularly in the development of bioactive molecules with therapeutic potential.

Recent studies have highlighted the importance of tert-butyl carbamates in modulating the pharmacokinetic properties of drugs. The tert-butyl group, being a bulky substituent, can influence the solubility and permeability of the molecule, making it a valuable component in drug delivery systems. Moreover, the pyrrolidine ring, a five-membered nitrogen-containing heterocycle, is known for its ability to enhance bioavailability and stability in biological systems. This makes (S)-Tert-butyl 1-(2-amino-6-fluorophenyl)pyrrolidin-3-ylcarbamate an intriguing candidate for further exploration in drug discovery.

The amino and fluoro substituents on the phenyl ring add another layer of complexity to this molecule. The amino group can participate in hydrogen bonding, which is crucial for interactions with biological targets such as enzymes or receptors. The fluoro group, on the other hand, introduces electronic effects that can modulate the reactivity and selectivity of the molecule. These features make this compound a versatile building block for constructing bioactive molecules with tailored properties.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The stereochemistry at the pyrrolidine nitrogen is critical and must be carefully controlled to ensure the desired (S)-configuration. Recent advancements in asymmetric synthesis have provided novel strategies for achieving high enantiomeric excess in such compounds, further enhancing their utility in chiral drug design.

From a pharmacological perspective, this compound has shown promise as a potential lead for developing agents targeting various disease states. For instance, its structural similarity to known bioactive compounds suggests that it may exhibit activity against enzymes involved in neurological disorders or cancer progression. Preclinical studies are currently underway to evaluate its efficacy and safety profiles.

In conclusion, (S)-Tert-butyl 1-(2-amino-6-fluorophenyl)pyrrolidin-3-ylcarbamate represents an exciting addition to the arsenal of tools available to medicinal chemists. Its unique structure, combined with recent advances in synthetic methodology and pharmacological research, positions it as a key player in the development of innovative therapeutic agents.